1-[4-(3-chloro-4-morpholin-4-ylphenyl)-5-[2-(methyloxy)phenyl]-1-(4-methylphenyl)-4,5-dihydro-1H-1,2,4-triazol-3-yl]ethanone
1-[4-(3-chloro-4-morpholin-4-ylphenyl)-5-[2-(methyloxy)phenyl]-1-(4-methylphenyl)-4,5-dihydro-1H-1,2,4-triazol-3-yl]ethanone
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0995293
InChI:
InChI=1S/C28H29ClN4O3/c1-19-8-10-21(11-9-19)33-28(23-6-4-5-7-26(23)35-3)32(27(30-33)20(2)34)22-12-13-25(24(29)18-22)31-14-16-36-17-15-31/h4-13,18,28H,14-17H2,1-3H3
SMILES:
CC1=CC=C(C=C1)N2C(N(C(=N2)C(=O)C)C3=CC(=C(C=C3)N4CCOCC4)Cl)C5=CC=CC=C5OC
Molecular Formula:
C28H29ClN4O3
Molecular Weight:
505 g/mol
1-[4-(3-chloro-4-morpholin-4-ylphenyl)-5-[2-(methyloxy)phenyl]-1-(4-methylphenyl)-4,5-dihydro-1H-1,2,4-triazol-3-yl]ethanone
CAS No.:
Cat. No.: VC0995293
Molecular Formula: C28H29ClN4O3
Molecular Weight: 505 g/mol
* For research use only. Not for human or veterinary use.
![1-[4-(3-chloro-4-morpholin-4-ylphenyl)-5-[2-(methyloxy)phenyl]-1-(4-methylphenyl)-4,5-dihydro-1H-1,2,4-triazol-3-yl]ethanone -](/images/no_structure.jpg)
Specification
| Molecular Formula | C28H29ClN4O3 |
|---|---|
| Molecular Weight | 505 g/mol |
| IUPAC Name | 1-[4-(3-chloro-4-morpholin-4-ylphenyl)-3-(2-methoxyphenyl)-2-(4-methylphenyl)-3H-1,2,4-triazol-5-yl]ethanone |
| Standard InChI | InChI=1S/C28H29ClN4O3/c1-19-8-10-21(11-9-19)33-28(23-6-4-5-7-26(23)35-3)32(27(30-33)20(2)34)22-12-13-25(24(29)18-22)31-14-16-36-17-15-31/h4-13,18,28H,14-17H2,1-3H3 |
| Standard InChI Key | DBNWUZQBDZPFQZ-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)N2C(N(C(=N2)C(=O)C)C3=CC(=C(C=C3)N4CCOCC4)Cl)C5=CC=CC=C5OC |
| Canonical SMILES | CC1=CC=C(C=C1)N2C(N(C(=N2)C(=O)C)C3=CC(=C(C=C3)N4CCOCC4)Cl)C5=CC=CC=C5OC |
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